Cas no 681167-47-5 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• CAS No: 681167-47-5
• MF: C₁₇H₁₃N₃OS₂
• MW: 339.43462061882
• CID: 6382205
• PubChem ID: 3581544
• Update Time: 2025-06-11

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• 6-Benzothiazolecarboxamide, N-(4,6-dimethyl-2-benzothiazolyl)-
• 681167-47-5
• Oprea1_744269
• AB00668154-01
• N-(4,6-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide
• AKOS024581287
• F0537-0116

• Inchi： 1S/C17H13N3OS2/c1-9-5-10(2)15-14(6-9)23-17(19-15)20-16(21)11-3-4-12-13(7-11)22-8-18-12/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： LKUQHMLRSSRGDR-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=NC4=C(C)C=C(C)C=C4S3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 339.05000439g/mol
• Monoisotopic Mass: 339.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• pka: 8.70±0.70(Predicted)

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 681167-47-5)

The compound N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 681167-47-5) is a benzothiazole derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring two benzothiazole moieties linked by a carboxamide group, has attracted attention for its diverse biological activities and functional properties. Researchers are increasingly focusing on this compound due to its promising role in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for novel heterocyclic compounds like N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide has surged, driven by advancements in precision medicine and biomaterial engineering. This compound's ability to modulate cellular pathways aligns with current trends in personalized therapeutics, a hot topic in pharmaceutical research. Its CAS No. 681167-47-5 is frequently searched in academic databases, reflecting growing interest in its structure-activity relationship (SAR) and potential as a scaffold for drug design.

The benzothiazole core of this molecule is particularly noteworthy, as this heterocycle is known for its electron-rich properties and bioisosteric versatility. These characteristics make N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide valuable for developing fluorescent probes and organic semiconductors, addressing the rising need for advanced functional materials in optoelectronics. Its thermal stability and π-conjugated system are also under investigation for applications in organic light-emitting diodes (OLEDs).

From a synthetic chemistry perspective, the preparation of CAS No. 681167-47-5 involves innovative amide coupling strategies and regioselective functionalization of the benzothiazole rings. Recent publications highlight optimized protocols using green chemistry principles, responding to the industry's push for sustainable synthesis methods. The compound's crystallographic data and solubility profile are frequently discussed in forums, as these properties critically impact its formulation development.

Emerging studies suggest that modifications of the 4,6-dimethyl substituents on the benzothiazole ring can significantly alter the compound's pharmacokinetic properties. This tunability makes N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide a compelling case study in medicinal chemistry optimization. Computational models predicting its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) parameters are actively being developed, combining AI-driven drug discovery approaches with traditional experimental validation.

Quality control of CAS No. 681167-47-5 requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by quality assurance professionals. The compound's chromatographic purity standards are critical for research reproducibility, especially in high-throughput screening environments. Storage conditions typically recommend protection from photo-degradation, a common concern with polycyclic aromatic systems.

In material science contexts, the π-stacking interactions exhibited by N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide contribute to its interesting solid-state properties. Researchers are exploring its charge transport characteristics for potential use in flexible electronics, aligning with the global trend toward wearable technologies. The compound's molecular packing patterns, studied through X-ray diffraction, provide insights for designing supramolecular architectures.

Patent landscapes reveal growing intellectual property activity around benzothiazole carboxamide derivatives, with CAS No. 681167-47-5 appearing in claims related to selective enzyme modulation. This aligns with increasing searches for small molecule therapeutics targeting protein-protein interactions. The compound's drug-likeness score and lead compound potential make it a frequent subject in translational research discussions.